5-(((4-(4-Ethoxyphenyl)thiazol-2-yl)thio)methyl)furan-2-carboxylic acid

• IUPAC Name: 5-[[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]sulfanylmethyl]furan-2-carboxylic acid
• InChI: InChI=1S/C17H15NO4S2/c1-2-21-12-5-3-11(4-6-12)14-10-24-17(18-14)23-9-13-7-8-15(22-13)16(19)20/h3-8,10H,2,9H2,1H3,(H,19,20)
• InChI Key: DFAJFNOHAGEKNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)SCC3=CC=C(O3)C(=O)O
• Molecular Formula: C17H15NO4S2
• Molecular Weight: 361.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The compound also contains a furan ring and a carboxylic acid group.

Scientific Research Applications

Analytical and Spectral Studies

Research on furan ring-containing organic ligands, such as derivatives involving furan-2-carboxylic acid, emphasizes their potential in forming transition metal complexes. These complexes are synthesized and characterized to explore their antimicrobial activities against human pathogenic bacteria. The study indicates that certain metal complexes exhibit significant inhibition of bacterial growth, highlighting their potential in medicinal chemistry (Patel, 2020).

Chemical Reactions and Derivatives

Research on the reactions of furan-2-carboxylic acid derivatives with bases has led to the discovery of various structural transformations and the formation of new compounds. These studies provide insights into the chemical behavior of furan derivatives under different conditions, contributing to the development of novel synthetic pathways and compounds with potential applications in various fields, including pharmaceuticals (Remizov, Pevzner, & Petrov, 2019).

Antimicrobial and Antifungal Activities

Compounds derived from furan-2-carboxylic acid, such as those incorporating Schiff bases and undergoing reactions to form organotin(IV) carboxylates, have been evaluated for their antimicrobial and antifungal activities. These studies have found that certain derivatives exhibit significant bioactivity, suggesting their potential as therapeutic agents against various microbial infections (Dias, Lima, Takahashi, & Ardisson, 2015).

Green Chemistry Approaches

Innovative synthesis methods focusing on green chemistry principles have been developed for furan-2-carboxylic acid derivatives. These methods aim to reduce environmental impact by utilizing eco-friendly solvents and catalysts, demonstrating the potential of furan derivatives in sustainable chemical synthesis (Shaikh et al., 2022).